Cas no 944907-29-3 (6-Chlorobenzo[D]oxazole-2-carboxylic acid)

• Product Name: 6-Chlorobenzo[D]oxazole-2-carboxylic acid
• CAS No: 944907-29-3
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• MDL: MFCD10696577
• CID: 2108161
• PubChem ID: 55262486
• Update Time: 2025-10-21

6-Chlorobenzo[D]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chlorobenzo[d]oxazole-2-carboxylic acid
• 6-chloro-1,3-benzoxazole-2-carboxylic acid
• 2-Benzoxazolecarboxylic acid, 6-chloro-
• AB57669
• 6-Chlorobenzo[D]oxazole-2-carboxylic acid

• MDL： MFCD10696577
• Inchi： 1S/C8H4ClNO3/c9-4-1-2-5-6(3-4)13-7(10-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： DRNSQCFYPBFQNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(C(=O)O)=N2

Computed Properties

• Exact Mass: 196.9879707g/mol
• Monoisotopic Mass: 196.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Chlorobenzo[D]oxazole-2-carboxylic acid

6-Chlorobenzo[D]oxazole-2-carboxylic Acid: A Comprehensive Overview

The compound 6-Chlorobenzo[D]oxazole-2-carboxylic Acid (CAS No. 944907-29-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzo[d]oxazole derivatives, which have garnered considerable attention due to their unique structural features and versatile applications. The benzo[d]oxazole core of this molecule is a heterocyclic aromatic system that combines the properties of both benzene and oxazole rings, making it highly reactive and functionalizable.

Recent studies have highlighted the importance of 6-Chlorobenzo[D]oxazole-2-carboxylic Acid in drug discovery and material science. The presence of the chlorine substituent at the sixth position of the benzo[d]oxazole ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an ideal candidate for exploring its role in antitumor activity, antimicrobial properties, and as a potential building block for advanced materials.

One of the most promising areas of research involving this compound is its application in drug design. The carboxylic acid group attached to the oxazole ring provides a site for further functionalization, enabling chemists to create derivatives with enhanced bioavailability and target specificity. For instance, researchers have investigated the use of 6-Chlorobenzo[D]oxazole-2-carboxylic Acid as a lead compound for developing inhibitors against key enzymes involved in cancer progression.

In addition to its pharmacological applications, this compound has also been explored in the realm of optoelectronics. The conjugated system within the benzo[d]oxazole ring allows for efficient charge transport, making it a valuable component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, further enhancing its applicability in these technologies.

The synthesis of 6-Chlorobenzo[D]oxazole-2-carboxylic Acid typically involves multi-step reactions, often starting from readily available starting materials such as chlorobenzaldehyde or related compounds. The reaction sequence often includes nucleophilic aromatic substitution, cyclization, and oxidation steps to achieve the desired product. These methods have been optimized to ensure high yields and purity, which are critical for its use in downstream applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Researchers are investigating how microorganisms metabolize 6-Chlorobenzo[D]oxazole-2-carboxylic Acid, with implications for its safe disposal and environmental impact assessment.

In conclusion, 6-Chlorobenzo[D]oxazole-2-carboxylic Acid (CAS No. 944907-29-3) stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within chemistry and pharmacology.